Cas no 66737-88-0 (3-Tert-butyl-4-hydroxybenzoic acid)

• Product Name: 3-Tert-butyl-4-hydroxybenzoic acid
• CAS No: 66737-88-0
• Molecular Formula: C₁₁H₁₄O₃
• Molecular Weight: 194.2271
• MDL: MFCD00016535
• CID: 821129
• PubChem ID: 14401510

3-Tert-butyl-4-hydroxybenzoic acid Properties

Names and Identifiers

• 3-(tert-Butyl)-4-hydroxybenzoic acid
• 3-Tert-butyl-4-hydroxybenzoic acid
• 3-(1,1-Dimethylethyl)-4-hydroxy-benzaldehyde
• 3-(tert-butyl)-4-hydroxybenzaldehyde
• 4-Hydroxy-3-(2-methyl-2-propanyl)benzoic acid
• 4-hydroxy-3tert-butyl benzoic acid
• 4-hydroxy-3-tert-butylbenzaldehyde
• 5-Di-tert-butyl-4-hydroxybenzaldehyde
• Benzoic acid, 3-(1,1-dimethylethyl)-4-hydroxy-
• PVFDJRIEGYDIEK-UHFFFAOYSA-N
• 4-hydroxy-3-tert.butyl benzoic acid
• RW3416
• MB00243
• CM10134
• FCH1146328
• AS06285
• (+/-)-2-PHENYLCYCLO HEPTANONE
• AM806064
• SY045089
• AX8089228
• X5654
• A21106
• 3-tert-Butyl-4-hydroxybenzoic acid, Al
• MFCD00016535
• AKOS016011230
• 3-tert-Butyl-4-hydroxybenzoic acid, AldrichCPR
• EN300-6766912
• 66737-88-0
• 3-(tert-Butyl)-4-hydroxybenzoicacid
• FT-0660324
• DTXSID40559865
• SCHEMBL384263
• 4-Hydroxy-3-tert-Butylbenzoic Acid
• Z1255386783
• AS-43167
• CS-0144090
• DB-073791
• 3-Tert-butyl-4-hydroxybenzoic acid;

• MDL： MFCD00016535
• InChIKey： PVFDJRIEGYDIEK-UHFFFAOYSA-N
• Inchi： 1S/C11H14O3/c1-11(2,3)8-6-7(10(13)14)4-5-9(8)12/h4-6,12H,1-3H3,(H,13,14)
• SMILES： O([H])C1C([H])=C([H])C(C(=O)O[H])=C([H])C=1C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 194.09400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 194.094294304g/mol
• Heavy Atom Count: 14
• Complexity: 217
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 57.5

Experimental Properties

• LogP: 2.38790
• PSA: 57.53000
• Boiling Point: 331.4±35.0℃/760mmHg
• Melting Point: 156-158 ºC
• Solubility: Very slightly soluble (0.6 g/l) (25 º C),
• Density: 1.162±0.06 g/cm3 (20 ºC 760 Torr),

3-Tert-butyl-4-hydroxybenzoic acid Security Information

• Safety Instruction： 26-36/37/39-39
• Dangerous goods sign：
• Risk Phrases： 36/37/38-52-41-37/38-22

3-Tert-butyl-4-hydroxybenzoic acid Customs Data

• HS CODE：2918290000
• Customs Data：

  China Customs Code:

  2918290000

  Overview:

  2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%